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An In-depth Technical Guide on the Core Physicochemical Properties of N-Methylaniline for
Researchers, Scientists, and Drug Development Professionals.

N-Methylaniline (NMA) is an aromatic secondary amine with significant applications as a
solvent, an intermediate in the synthesis of dyes, agrochemicals, and other organic products,
and as an antiknock agent for gasoline.[1][2][3] A thorough understanding of its
physicochemical properties is paramount for its safe handling, effective application in synthesis,
and for predicting its behavior in various chemical and biological systems.

This whitepaper provides a comprehensive summary of the core physicochemical properties of
N-methylaniline, outlines standard experimental methodologies for their determination, and
presents logical workflows relevant to laboratory practice.

General and Molecular Properties

N-Methylaniline is a colorless to yellow or light brown oily liquid that tends to darken to a
reddish-brown upon exposure to air and sunlight.[2][4] It possesses a characteristic weak,
ammonia-like odor.[4][5]

Table 1: General and Molecular Identifiers for N-Methylaniline
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Property Value Reference

IUPAC Name N-Methylaniline [6]

Monomethylaniline, N-
Synonyms _ [7]
Methylbenzenamine

CAS Number 100-61-8 [5]
Molecular Formula C7H9N [5]
Molecular Weight 107.15 g/mol , 107.17 g/mol [5][8119]

Colorless to yellow/light brown
Appearance ] o [1][4]
viscous liquid

Physical and Thermodynamic Properties

The physical state and thermodynamic constants of NMA are crucial for process design, safety
assessments, and purification procedures. These properties are summarized in Table 2.

Table 2: Key Physical and Thermodynamic Data for N-Methylaniline

Property Value Conditions Reference
Melting Point -57 °C (lit.) [10][11][12]
Boiling Point 194 t0 196 °C (lit.) [1][11][12]
Density 0.989 g/mL at 25 °C (lit.) [51[11][12]
Vapor Pressure 0.3 mmHg at 20 °C [1][5]

Flash Point 79.4°C-85°C Closed Cup [51[8][13]
Refractive Index

(n20/D) 1.571 (lit.) [5][11][12]
Autoignition Temp. 500 °C [5]

Solubility and Partitioning Behavior
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The solubility of N-methylaniline dictates its utility as a solvent and influences its
environmental fate and bioavailability. It is soluble in common organic solvents like ethanol,
diethyl ether, and chloroform.[4][5] Its solubility in water is slight but can be influenced by pH.[5]
[14] In acidic conditions, the amine group can be protonated, which increases its aqueous
solubility.[14]

Table 3: Solubility and Partition Coefficient of N-Methylaniline

Property Value Conditions Reference
Water Solubility 30 g/L [5][11]

pKa (Conjugate Acid) 4.84 - 4.85 at 25 °C [51[15][16]
LogP (Octanol/Water) 1.66-1.70 at 20 °C (71171

The octanol-water partition coefficient (LogP) indicates a moderate lipophilicity, suggesting a
tendency to partition into organic phases and biological membranes over agueous
environments.

Experimental Protocols and Methodologies

Accurate determination of physicochemical properties relies on standardized experimental
protocols. The Organisation for Economic Co-operation and Development (OECD) provides a
set of internationally accepted guidelines for the testing of chemicals, which are a primary
reference for these methods.[18][19][20]

Determination of Boiling Point (OECD TG 103)

The boiling point is a fundamental property for substance identification and purification.
Methodology: Ebulliometer Method

e Apparatus Setup: An ebulliometer, equipped with a thermometer and a reflux condenser, is
used.

e Sample Introduction: A pure sample of N-methylaniline is placed in the boiling flask of the
ebulliometer.
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Heating: The sample is heated gently. The temperature is recorded continuously.

Equilibrium: The boiling point is the temperature at which the liquid and vapor phases are in
equilibrium, observed as a stable temperature reading during vigorous boiling and reflux.

Pressure Correction: The observed boiling point is corrected to standard atmospheric
pressure (101.325 kPa) using a standard pressure-temperature nomograph or the Sidney-
Young equation.

Determination of pKa (OECD TG 112)

The pKa value is critical for understanding the ionization state of a molecule at different pH

values, which affects its solubility, reactivity, and biological activity.

Methodology: Spectrophotometric Method

Principle: This method relies on the difference in the UV-Visible absorption spectra between
the neutral N-methylaniline and its protonated (conjugate acid) form.[21]

Preparation of Solutions: A series of buffer solutions with precisely known pH values are
prepared. A stock solution of N-methylaniline is also prepared.

Spectral Measurement: A small aliquot of the N-methylaniline stock solution is added to
each buffer solution. The UV-Vis spectrum of each sample is recorded.[22]

Data Analysis: The absorbance at a specific wavelength where the difference between the
ionized and non-ionized species is maximal is plotted against the pH.[23] This results in a
sigmoidal curve.

pKa Calculation: The pKa is determined from the inflection point of the sigmoid curve, which
corresponds to the pH where the concentrations of the protonated and neutral species are
equal.[22][23]

Determination of Partition Coefficient (LogP) (OECD TG
107)
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The "shake-flask" method is a classic and straightforward technique for determining the

octanol-water partition coefficient.[23]

Methodology: Shake-Flask Method

System Preparation: n-Octanol and water are pre-saturated with each other by mixing and
allowing the phases to separate.

Analyte Addition: A known amount of N-methylaniline is dissolved in the water-saturated
octanol or the octanol-saturated water.

Equilibration: The mixture is placed in a separation funnel and shaken vigorously to facilitate
the partitioning of N-methylaniline between the two phases until equilibrium is reached.

Phase Separation: The mixture is allowed to stand until the octanol and water layers are
clearly separated.

Concentration Measurement: The concentration of N-methylaniline in each phase (or one
phase, with the other calculated by mass balance) is determined using a suitable analytical
technique, such as UV-Vis spectroscopy or gas chromatography (GC).

Calculation: LogP is calculated as the base-10 logarithm of the ratio of the concentration in
the octanol phase to the concentration in the aqueous phase.

Visualized Workflows and Relationships

Understanding the logical flow of experiments and the interplay between molecular properties

is essential for efficient research.
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Physicochemical Characterization Workflow
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Caption: General experimental workflow for physicochemical characterization.
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Interrelation of Physicochemical Properties
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Caption: Relationship between molecular structure and key properties.

Conclusion

This guide provides a consolidated resource on the core physicochemical properties of N-
methylaniline. The tabulated data offers a quick reference for laboratory use, while the
outlined methodologies provide a foundational understanding of how these critical parameters
are determined. For researchers, a firm grasp of these properties is indispensable for designing
experiments, ensuring safety, and innovating new applications for this versatile chemical
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. N-Methylaniline - Wikipedia [en.wikipedia.org]

. mintchem.com [mintchem.com]

. N-Methylaniline Chemical Properties,Uses,Production [yufenggp.com]
. N-Methylaniline | 100-61-8 [chemicalbook.com]

. N-Methylaniline CAS#: 100-61-8 [m.chemicalbook.com]

. L13873.22 [thermofisher.com]

. N-methylaniline [stenutz.eu]

. chemicalpoint.eu [chemicalpoint.eu]

°
(o] (0] ~ (o)) ()] EEN w N =

. N-Methylaniline 98 100-61-8 [sigmaaldrich.com]

.
[ERN
o

. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

.
[E
[E

. N-FA KR >99% | Sigma-Aldrich [sigmaaldrich.com]

.
[ERN
N

. N-FAE KR 98% | Sigma-Aldrich [sigmaaldrich.com]

.
[ERN
w

. thomassci.com [thomassci.com]

[ ]
[N
N

. solubilityofthings.com [solubilityofthings.com]

.
[ERN
a1

. bloomtechz.com [bloomtechz.com]

.
[ERN
(o)

. whxb.pku.edu.cn [whxb.pku.edu.cn]

.
[ERN
\l

. N-Methylaniline price,buy N-Methylaniline - chemicalbook [chemicalbook.com]

.
[ERN
oo

. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

.
[ERN
O

. search.library.brandeis.edu [search.library.brandeis.edu]

°
N
o

. oecd.org [oecd.org]

.
N
[y

. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]

°
N
N

. ulm.edu [ulm.edu]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b092194?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/N-Methylaniline
https://www.mintchem.com/Uploads/N-methylaniline.pdf
https://www.yufenggp.com/resources/n-methylaniline-chemical-properties-uses-production.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2671945.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2671945_EN.htm
https://www.thermofisher.com/order/catalog/product/L13873.22
https://www.stenutz.eu/chem/solv6.php?name=N-methylaniline
https://chemicalpoint.eu/product/n-methylaniline/
https://www.sigmaaldrich.com/GB/en/product/aldrich/m29304
https://cameochemicals.noaa.gov/chris/MAN.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/236233
https://www.sigmaaldrich.com/TW/zh/product/aldrich/m29304
https://www.thomassci.com/p/n-methylaniline-981
https://www.solubilityofthings.com/n-methylaniline
https://www.bloomtechz.com/info/why-is-n-methylaniline-more-basic-than-aniline-97630665.html
https://www.whxb.pku.edu.cn/EN/article/downloadArticleFile.do?attachType=PDF&id=35207
https://www.chemicalbook.com/price-india/N-Methylaniline.htm
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.ecetoc.org/technical-report-123/appendix-a-measurement-of-acidity-pka/
https://www.ulm.edu/chemistry/courses/manuals/chem1010/experiment_11.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 23. Development of Methods for the Determination of pKa Values - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A-Z Guide to N-Methylaniline: Physicochemical
Properties for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092194#n-methylaniline-physicochemical-properties-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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